Technical Guide: Scalable Synthesis of 4-Cyclopropoxy-5-nitronicotinonitrile
Technical Guide: Scalable Synthesis of 4-Cyclopropoxy-5-nitronicotinonitrile
Executive Summary & Retrosynthetic Analysis
The target molecule, 4-Cyclopropoxy-5-nitronicotinonitrile , represents a critical scaffold in the development of next-generation PDE4 inhibitors and kinase modulators. The combination of the electron-withdrawing nitrile (C3) and nitro (C5) groups creates a highly electrophilic C4 center, while the cyclopropoxy moiety provides unique pharmacokinetic properties (metabolic stability and lipophilicity).
This guide details a robust, three-step convergent synthesis designed for reproducibility and scalability. Unlike academic preparations that often suffer from low regioselectivity, this protocol utilizes a Nucleophilic Aromatic Substitution (
Retrosynthetic Logic
-
Target Disconnection: The C4–O bond is the most strategic disconnection point. Direct cyclopropylation of a pyridone oxygen is kinetically sluggish; therefore, we utilize an
displacement of a leaving group (Cl) by a cyclopropoxide nucleophile. -
Precursor Activation: The 4-chloro-5-nitronicotinonitrile intermediate is synthesized via deoxychlorination of the corresponding 4-hydroxy analog.
-
Scaffold Functionalization: The 5-nitro group is introduced via electrophilic aromatic substitution on the electron-rich 4-hydroxynicotinonitrile (4-pyridone tautomer).
Pathway Visualization
The following diagram outlines the optimized reaction workflow, including critical reagents and process nodes.
Figure 1: Step-wise synthesis pathway from commercially available 4-hydroxynicotinonitrile to the target ether.
Detailed Experimental Protocols
Step 1: Nitration of 4-Hydroxynicotinonitrile
Objective: Regioselective introduction of the nitro group at the C5 position.
Principle: The 4-hydroxy group (existing predominantly as the 4-pyridone tautomer) activates the ring, overcoming the deactivating effect of the C3-nitrile, directing the electrophile (
Protocol:
-
Setup: Equip a 500 mL 3-neck round-bottom flask (RBF) with a mechanical stirrer, internal thermometer, and dropping funnel.
-
Acid Charge: Charge concentrated sulfuric acid (
, 98%, 5.0 vol) and cool to 0–5°C using an ice/salt bath. -
Addition: Add 4-hydroxynicotinonitrile (1.0 equiv) portion-wise, maintaining internal temperature
. Stir until fully dissolved. -
Nitration: Add fuming nitric acid (
, >90%, 1.5 equiv) dropwise over 30 minutes. Caution: Highly Exothermic. -
Reaction: Slowly warm the mixture to 85°C and stir for 4–6 hours. Monitor by LCMS (Target [M+H]+ ≈ 166).
-
Quench: Cool to RT, then pour the reaction mixture onto crushed ice (10 vol) with vigorous stirring.
-
Isolation: The product, 4-hydroxy-5-nitronicotinonitrile , precipitates as a yellow solid. Filter, wash with cold water until filtrate is neutral pH, and dry in a vacuum oven at 50°C.
Critical Quality Attribute (CQA): Ensure the temperature does not exceed 90°C to prevent decarboxylation or hydrolysis of the nitrile group.
Step 2: Deoxychlorination to 4-Chloro-5-nitronicotinonitrile
Objective: Conversion of the hydroxyl group to a chloride leaving group.
Principle: Nucleophilic attack of the pyridone oxygen on phosphorus oxychloride (
Protocol:
-
Setup: Dry 250 mL RBF under nitrogen atmosphere.
-
Reagents: Suspend 4-hydroxy-5-nitronicotinonitrile (from Step 1, 1.0 equiv) in neat
(5.0 equiv). -
Catalyst: Add
-Diisopropylethylamine (DIPEA) or DMF (0.1 equiv) as a catalyst to form the Vilsmeier-Haack-like active species. -
Reaction: Heat to reflux (approx. 105°C) for 3 hours. The suspension will clear as the chlorinated product forms.
-
Workup (Hazardous):
-
Cool reaction to RT.
-
Remove excess
via rotary evaporation under reduced pressure. -
Dilute the residue with Dichloromethane (DCM).
-
Slowly pour the organic phase into a stirred mixture of ice/saturated
. Warning: Delayed exotherm is common during hydrolysis of residual phosphoryl chlorides.
-
-
Purification: Separate the organic layer, dry over
, and concentrate. The crude 4-chloro-5-nitronicotinonitrile is usually pure enough (>95%) for the next step.
Step 3: Coupling with Cyclopropanol
Objective: Formation of the cyclopropyl ether bond. Principle: The C4 position is "super-electrophilic" due to the ortho-nitro and meta-cyano groups. Cyclopropoxide (generated in situ) displaces the chloride via an addition-elimination mechanism.
Protocol:
-
Alkoxide Formation: In a dry flask under Argon, suspend Sodium Hydride (NaH, 60% in oil, 1.2 equiv) in anhydrous THF (10 vol). Cool to 0°C.[1]
-
Nucleophile Addition: Add Cyclopropanol (1.1 equiv) dropwise. Stir at 0°C for 30 mins until
evolution ceases.-
Note: If Cyclopropanol is not commercially available, it can be prepared via the Kulinkovich reaction using ethyl acetate and ethylmagnesium bromide [1].
-
-
Substrate Addition: Dissolve 4-chloro-5-nitronicotinonitrile (1.0 equiv) in THF (3 vol) and add it dropwise to the alkoxide solution at 0°C.
-
Reaction: Stir at 0°C for 1 hour, then allow to warm to RT. The reaction is typically complete within 2 hours due to the high reactivity of the substrate.
-
Workup: Quench with saturated
solution. Extract with Ethyl Acetate (3x).[1] Wash combined organics with brine, dry over , and concentrate.[2] -
Final Purification: Recrystallize from Ethanol/Heptane or purify via silica gel chromatography (0-30% EtOAc in Hexanes) to yield 4-Cyclopropoxy-5-nitronicotinonitrile .
Analytical Data Summary
| Parameter | Specification | Notes |
| Appearance | Pale yellow to off-white solid | Nitro group imparts color. |
| LCMS (ESI+) | [M+H]+ = 206.1 | Consistent with formula |
| 1H NMR (DMSO-d6) | Characteristic downfield aromatic protons due to EWGs. | |
| IR Spectroscopy | ~2230 | Nitrile stretch is distinct. |
Troubleshooting & Safety Systems
Self-Validating Checks
-
Step 1 End-point: The starting material is fluorescent under UV (254 nm); the nitrated product is significantly less fluorescent and stains yellow with anisaldehyde.
-
Step 2 Moisture Control: If the
reaction turns opaque or viscous, moisture ingress has occurred, generating phosphoric acid byproducts. Ensure strict anhydrous conditions. -
Step 3 Regioselectivity:
is highly favored at C4. If C2 substitution is observed (rare), lower the reaction temperature to -10°C.
Safety Matrix
-
Nitration: Runaway exotherm risk. Control: Use a dosing pump for
and ensure cooling capacity exceeds heat generation rate. -
Cyclopropanol: Strained rings can be unstable. Store at -20°C.
-
NaH: Pyrophoric. Control: Use commercially available mineral oil dispersions and wash with hexanes only if strictly necessary for atom economy in small batches.
References
-
Kulinkovich, O. G., et al. "Titanium(IV) Isopropoxide-Catalyzed Formation of 1-Substituted Cyclopropanols in the Reaction of Ethylmagnesium Bromide with Methyl Alkanecarboxylates." Synthesis, 1991. Link
-
GuideChem. "Synthesis and applications of 2-Chloro-5-nitronicotinic acid" (Analogous chemistry for nitration and chlorination protocols). GuideChem Technical Resources. Link
-
PubChem. "4-Hydroxy-5-nitronicotinic acid | C6H4N2O5."[3] National Library of Medicine. Link
-
Beilstein Journals. "Investigating the continuous synthesis of a nicotinonitrile precursor." Beilstein J. Org. Chem., 2019.[3][4] (Reference for handling nicotinonitrile scaffolds). Link
